Cas no 132977-93-6 (1,3-dioxan-5-yl 2-methylprop-2-enoate)
132977-93-6 structure
Product Name:1,3-dioxan-5-yl 2-methylprop-2-enoate
CAS No:132977-93-6
MF:C8H12O4
MW:172.178483009338
CID:1236584
PubChem ID:18386436
Update Time:2025-04-20
1,3-dioxan-5-yl 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxan-5-yl 2-methylprop-2-enoate
- 1,3-Dioxan-5-yl methacrylate
- 2-propenoic acid, 2-methyl-, 1,3-dioxan-5-yl ester
- LogP
- SCHEMBL3370071
- MKWLYHVMTQWQHI-UHFFFAOYSA-N
- 132977-93-6
- DTXSID001229392
-
- Inchi: 1S/C8H12O4/c1-6(2)8(9)12-7-3-10-5-11-4-7/h7H,1,3-5H2,2H3
- InChI Key: MKWLYHVMTQWQHI-UHFFFAOYSA-N
- SMILES: O1COCC(C1)OC(C(=C)C)=O
Computed Properties
- Exact Mass: 172.07356
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
1,3-dioxan-5-yl 2-methylprop-2-enoate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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